Cas no 1365988-42-6 (Methyl 2-fluoro-5-methyl-3-nitrobenzoate)

• Product Name: Methyl 2-fluoro-5-methyl-3-nitrobenzoate
• CAS No: 1365988-42-6
• MF: C₉H₈FNO₄
• MW: 213.162526130676
• MDL: MFCD21602135
• CID: 3041308
• PubChem ID: 56965589
• Update Time: 2024-11-04

Methyl 2-fluoro-5-methyl-3-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-fluoro-5-methyl-3-nitrobenzoate
• AK508601
• AKOS023838955
• 1365988-42-6
• DS-19060
• CS-0153377
• DB-187777
• Methyl2-fluoro-5-methyl-3-nitrobenzoate
• C72463

• MDL： MFCD21602135
• Inchi： 1S/C9H8FNO4/c1-5-3-6(9(12)15-2)8(10)7(4-5)11(13)14/h3-4H,1-2H3
• InChI Key： QHDPTYXYSHUKEV-UHFFFAOYSA-N
• SMILES： FC1C(=CC(C)=CC=1C(=O)OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 213.04373590g/mol
• Monoisotopic Mass: 213.04373590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.1
• XLogP3: 2.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives